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Compound of Interest

Compound Name: Sodium trimethylsilanolate

Cat. No.: B095665 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the solubility of sodium
trimethylsilanolate in two common organic solvents: tetrahydrofuran (THF) and

dichloromethane (DCM). This document is intended for researchers, scientists, and drug

development professionals who utilize this reagent in their work.

Core Findings: Solubility Data
While specific quantitative solubility data in grams per 100 mL is not readily available in the

published literature, valuable insights can be drawn from the commercially available solutions

of sodium trimethylsilanolate. The compound is widely sold as a 1.0 M solution in both THF

and dichloromethane. This indicates a significant degree of solubility in both solvents.[1][2][3][4]

Based on the molarity of these solutions, a minimum solubility can be calculated.

Solvent
Molar Mass of
NaOSi(CH₃)₃ (
g/mol )

Concentration of
Commercial
Solution (mol/L)

Minimum Solubility
( g/100 mL)

Tetrahydrofuran (THF) 112.18 1.0 11.22

Dichloromethane

(DCM)
112.18 1.0 11.22
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Note: The minimum solubility is calculated assuming the volume of the solvent does not

significantly change upon dissolution of the solute.

Qualitative assessments found in the literature describe sodium trimethylsilanolate as "very

soluble" in diethyl ether and benzene, and "moderately soluble" in petroleum ether.[5][6] This

aligns with the observation of high solubility in the less polar aprotic solvents THF and

dichloromethane.

Experimental Protocol for Solubility Determination
For researchers wishing to determine the precise solubility of sodium trimethylsilanolate in

THF, dichloromethane, or other solvents, the following gravimetric method is recommended.

Objective: To determine the saturation solubility of sodium trimethylsilanolate in a given

solvent at a specific temperature.

Materials:

Sodium trimethylsilanolate (solid)

Solvent of interest (e.g., THF, dichloromethane), anhydrous

Analytical balance

Vials with screw caps or other sealable containers

Magnetic stirrer and stir bars

Constant temperature bath or hot plate with temperature control

Syringe filters (PTFE, 0.2 µm)

Syringes

Pre-weighed evaporation dishes

Vacuum oven or desiccator
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Procedure:

Preparation of Saturated Solution:

Add a pre-weighed excess amount of solid sodium trimethylsilanolate to a known

volume or mass of the solvent in a sealable vial.

Place the vial in a constant temperature bath and stir the mixture vigorously for a

predetermined period (e.g., 24 hours) to ensure equilibrium is reached.

Sample Withdrawal and Filtration:

Allow the mixture to settle for a short period to let the excess solid precipitate.

Carefully draw a known volume of the supernatant into a syringe.

Attach a syringe filter to the syringe and dispense the clear, saturated solution into a pre-

weighed evaporation dish. Record the exact volume or mass of the solution transferred.

Solvent Evaporation:

Place the evaporation dish in a vacuum oven at a temperature sufficient to evaporate the

solvent without decomposing the sodium trimethylsilanolate. Alternatively, a desiccator

under vacuum can be used.

Continue the evaporation process until a constant weight of the dried solute is achieved.

Calculation of Solubility:

Weigh the evaporation dish containing the dried sodium trimethylsilanolate.

Calculate the mass of the dissolved solid by subtracting the initial weight of the empty

dish.

Express the solubility in the desired units, such as g/100 mL or g/100 g of solvent.

Workflow for Solubility Determination
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The following diagram illustrates the logical workflow for the experimental determination of

solubility.

Workflow for Experimental Solubility Determination

Add excess sodium trimethylsilanolate
to a known volume of solvent

Equilibrate at constant temperature
with stirring

Allow excess solid to settle

Withdraw a known volume of
the supernatant

Filter the solution to remove
any remaining solid particles

Transfer the clear saturated solution
to a pre-weighed evaporation dish

Evaporate the solvent under
vacuum until constant weight

Weigh the evaporation dish
with the dried solute

Calculate the solubility
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Caption: Experimental workflow for determining the solubility of a solid in a liquid solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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